molecular formula C10H7F2NO B8790135 1,5-Difluoro-6-methoxyisoquinoline

1,5-Difluoro-6-methoxyisoquinoline

Cat. No.: B8790135
M. Wt: 195.16 g/mol
InChI Key: JEEBIEGVQFXIEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Difluoro-6-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H7F2NO and its molecular weight is 195.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H7F2NO

Molecular Weight

195.16 g/mol

IUPAC Name

1,5-difluoro-6-methoxyisoquinoline

InChI

InChI=1S/C10H7F2NO/c1-14-8-3-2-7-6(9(8)11)4-5-13-10(7)12/h2-5H,1H3

InChI Key

JEEBIEGVQFXIEK-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C2=C(C=C1)C(=NC=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-chloro-5-fluoro-6-methoxyisoquinoline (0.5 g, 2.363 mmol) in DMSO (5 mL), was added CsF (0.718 g, 4.73 mmol). The mixture was heated to 140° C. for 2 h. The reaction was diluted with ethylacteate and washed with water, and brine. The organic phase was collected, dried over sodium sulfate, and concentrated under vacuum to give the crude product which was purified by silica gel chromatography using a gradient of 30-50% DCM in hexanes. The product fractions were collected and the solvent was removed under vacuum to give 1,5-difluoro-6-methoxyisoquinoline (340 mg, 74% yield). MS m/z 196.2 (M++1).
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
Quantity
0.718 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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